N-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)pyridin-3-yl]methyl}-2,6-dihydroxybenzamide

• IUPAC Name: N-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)pyridin-3-yl]methyl]-2,6-dihydroxybenzamide
• InChI: InChI=1S/C22H21N3O3/c26-18-8-3-9-19(27)20(18)22(28)24-13-16-7-4-11-23-21(16)25-12-10-15-5-1-2-6-17(15)14-25/h1-9,11,26-27H,10,12-14H2,(H,24,28)
• InChI Key: LEDLDHDBJVITNP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=C(C=CC=N3)CNC(=O)C4=C(C=CC=C4O)O
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

The compound “N-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)pyridin-3-yl]methyl}-2,6-dihydroxybenzamide” is a complex organic molecule. It contains a dihydroisoquinoline group, which is a type of nitrogen-containing heterocycle. This compound is related to a series of N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl)amide derivatives that have been designed to target Protein arginine methyltransferases 5 (PRMT5), an attractive drug target in the field of epigenetics for the treatment of leukemia and lymphoma.

Mechanism of Action

This compound is related to a series of derivatives that target PRMT5, an enzyme involved in the methylation of arginine residues on proteins. This suggests that the compound could potentially act by inhibiting the activity of PRMT5, although the specific mechanism of action is not detailed in the available literature.